Cas no 321848-40-2 (5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• CAS No: 321848-40-2
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• MDL: MFCD01935988
• CID: 3061019
• PubChem ID: 2775266
• Update Time: 2025-06-27

5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile
• AKOS005069207
• MFCD01935988
• AT38729
• SCHEMBL16402642
• 321848-40-2
• CS-0323592
• 5-methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile, AldrichCPR
• 5-methoxy-1-methyl-3-(trifluoromethyl)pyrazole-4-carbonitrile
• WMA84840
• 10K-400S

• MDL： MFCD01935988
• Inchi： 1S/C7H6F3N3O/c1-13-6(14-2)4(3-11)5(12-13)7(8,9)10/h1-2H3
• InChI Key： FGQVEXCRWSHQDT-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(N(C)N=1)OC)(F)F

Computed Properties

• Exact Mass: 205.04629631g/mol
• Monoisotopic Mass: 205.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.8Ų

Experimental Properties

• Melting Point: 36-37°C

5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3439
• Hazard Category Code： 20/21/22-36/37/38-43-41-37/38-25
• Safety Instruction： 26-36/37/39-45-39-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile

Introduction to 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 321848-40-2)

5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 321848-40-2, belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoromethyl group, a methoxy substituent, and a carbonitrile functional group, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The significance of 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile lies in its potential to serve as a key intermediate in the synthesis of novel pharmaceutical agents. Pyrazole derivatives have been extensively studied due to their ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. The trifluoromethyl group, in particular, is known to enhance the metabolic stability and binding affinity of drug candidates, making it a valuable structural element in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for chronic diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile has emerged as a compound of interest in this context. Studies have demonstrated its potential role in modulating key signaling pathways associated with these diseases. For instance, preliminary investigations suggest that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in cancer cells.

The carbonitrile moiety in the structure of 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile contributes to its reactivity and versatility in chemical synthesis. This functional group can participate in various transformations, including nucleophilic additions and condensation reactions, which are essential for constructing more complex molecular architectures. Such reactivity makes it an attractive building block for designing novel pharmacophores with tailored biological activities.

Moreover, the presence of both methoxy and trifluoromethyl substituents introduces electronic and steric effects that can fine-tune the pharmacokinetic properties of derivative compounds. The methoxy group can influence solubility and metabolic clearance, while the trifluoromethyl group can enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. These features are crucial for developing drugs with optimal bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with unprecedented accuracy. Virtual screening techniques have been employed to identify potential hits from large libraries of compounds, including derivatives of 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile. These studies have highlighted its potential as a scaffold for developing inhibitors targeting specific disease-related proteins.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and agrochemical research. The unique electronic properties conferred by the fluorine atoms make it a candidate for use in organic electronics and liquid crystal displays. Furthermore, its structural motifs may inspire the design of novel pesticides with improved efficacy and environmental safety.

The synthesis of 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Researchers have developed efficient synthetic routes that leverage modern catalytic methods and green chemistry principles. These approaches not only improve the scalability of production but also minimize waste generation, aligning with the growing emphasis on sustainable chemical manufacturing.

Ongoing research efforts are focused on exploring the full therapeutic potential of derivatives derived from this compound. By modifying specific functional groups or introducing additional substituents, scientists aim to enhance its biological activity and reduce potential side effects. Preclinical studies are underway to evaluate its safety profile and pharmacological effects in animal models.

The integration of high-throughput screening technologies has accelerated the discovery process for new drug candidates like 5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile. These platforms allow for rapid testing of thousands of compounds against various biological targets, enabling researchers to identify promising leads more efficiently than traditional methods alone.

In conclusion,5-Methoxy-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carbonitrile (CAS No. 321848-40-2) represents a compound with significant untapped potential across multiple domains of science and industry. Its unique structural features make it a valuable tool for pharmaceutical development, materials science, and agrochemical innovation. As research continues to uncover new applications for this molecule，its importance is likely to grow，driving further exploration and commercialization efforts.